molecular formula C17H9BrN2O2 B3506235 4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile

4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile

Cat. No. B3506235
M. Wt: 353.2 g/mol
InChI Key: YFWNNKZCBKSVPA-LHHJGKSTSA-N
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Description

The compound “4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile” is a complex organic molecule. It contains a bromo-benzodioxole moiety, a cyanovinyl group, and a benzonitrile group . These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo-benzodioxole, cyanovinyl, and benzonitrile groups would contribute to its overall structure .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromine atom in the bromo-benzodioxole group could potentially be replaced through a nucleophilic substitution reaction .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would involve interacting with biological targets in the body .

Safety and Hazards

As with any chemical compound, handling “4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information on hazards and safe handling procedures .

properties

IUPAC Name

4-[(Z)-2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanoethenyl]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H9BrN2O2/c18-15-7-17-16(21-10-22-17)6-13(15)5-14(9-20)12-3-1-11(8-19)2-4-12/h1-7H,10H2/b14-5+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFWNNKZCBKSVPA-LHHJGKSTSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C3=CC=C(C=C3)C#N)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1OC2=C(O1)C=C(C(=C2)/C=C(\C#N)/C3=CC=C(C=C3)C#N)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H9BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(Z)-2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanoethenyl]benzonitrile

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile
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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile
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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile
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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile
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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile
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4-[2-(6-bromo-1,3-benzodioxol-5-yl)-1-cyanovinyl]benzonitrile

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